molecular formula C12H17NO2 B8419296 Einecs 226-120-5 CAS No. 5285-31-4

Einecs 226-120-5

Cat. No. B8419296
CAS RN: 5285-31-4
M. Wt: 207.27 g/mol
InChI Key: QJIJQNUQORKBKY-UHFFFAOYSA-N
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Description

Einecs 226-120-5 is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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properties

CAS RN

5285-31-4

Product Name

Einecs 226-120-5

Molecular Formula

C12H17NO2

Molecular Weight

207.27 g/mol

IUPAC Name

benzoic acid;piperidine

InChI

InChI=1S/C7H6O2.C5H11N/c8-7(9)6-4-2-1-3-5-6;1-2-4-6-5-3-1/h1-5H,(H,8,9);6H,1-5H2

InChI Key

QJIJQNUQORKBKY-UHFFFAOYSA-N

Canonical SMILES

C1CCNCC1.C1=CC=C(C=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 12.2 g (0.1 mol) of benzoic acid dissolved in 100 ml of acetone, 8.5 g (0.1 mol) of piperidine was added dropwise. The crystals precipitated were filtered, and then dried, and benzoic acid piperidine salt (molar ratio 1:1) of white crystals was obtained in an amount of 18.6 g (yield 89.9%).
Quantity
12.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
8.5 g
Type
reactant
Reaction Step Two

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